Cas no 1805341-17-6 (3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile
• CAS No: 1805341-17-6
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4864389
• Update Time: 2025-11-03

3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-6-4(1-2-12)5(14(15)16)3-13-7(6)8(10)11/h3,8H,1H2
• InChI Key： DIRPMNWPEATZHF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CC#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile

3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile: A Comprehensive Overview

The compound 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile (CAS No. 1805341-17-6) is a highly specialized organic chemical with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique properties and potential applications. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile is characterized by a pyridine ring system with substituents at positions 2, 3, 4, and 5. The substituents include a bromine atom at position 3, a difluoromethyl group at position 2, a nitro group at position 5, and an acetonitrile group at position 4. These functional groups impart the compound with distinct chemical reactivity and physical properties. The presence of electron-withdrawing groups such as the nitro and acetonitrile groups significantly influences the electronic nature of the molecule, making it highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The bromine atom at position 3 serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the design of novel drug delivery systems and bioactive molecules.

In terms of synthesis, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile is typically prepared through multi-step organic reactions involving halogenation, nitration, and acylation processes. The synthesis pathway often begins with a pyridine derivative, which undergoes sequential modifications to introduce the desired substituents. The use of catalytic systems and microwave-assisted techniques has significantly improved the efficiency and yield of these reactions.

The physical properties of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile are also noteworthy. It exhibits high thermal stability and solubility in polar solvents, making it suitable for various industrial applications. Recent research has focused on its application as an intermediate in the production of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has opened new avenues for its use in high-performance materials.

From a pharmacological perspective, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile has shown promising activity in preclinical studies targeting various diseases. Its unique structure allows for selective interaction with biological targets, making it a valuable candidate for drug discovery programs. Researchers have reported its potential as an anti-inflammatory agent and its ability to modulate key cellular pathways involved in neurodegenerative disorders.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-acetonitrile (CAS No. 1805341-17-6) is a versatile compound with a wide range of applications across multiple disciplines. Its complex structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.